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Compound of Interest

Compound Name: Palladium(II) sulfide

Cat. No.: B082378 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Palladium(II) sulfide (PdS), from

its initial discovery in both mineralogy and chemistry to its modern-day synthesis and

applications. The document details its key physicochemical properties, outlines experimental

protocols for its preparation, and visualizes its historical timeline and synthesis workflows.

Discovery and History
The history of Palladium(II) sulfide is rooted in both synthetic chemistry and mineralogy. The

first chemical synthesis predates its discovery as a naturally occurring mineral by over a

century.

First Chemical Synthesis
The earliest recorded synthesis of Palladium(II) sulfide was performed by the renowned

Swedish chemist Jöns Jacob Berzelius in 1813.[1][2] He produced the compound by directly

reacting elemental palladium with sulfur.[1][2] This direct combination of elements represented

a fundamental method of inorganic synthesis during that era.

Mineralogical Discovery
In nature, Palladium(II) sulfide is found as the mineral Vysotskite. It was first described in

1962 by A.D. Genkin and O.E. Zvyagintsev, who discovered it in the Noril'sk region of western

Siberia, Russia.[3][4][5] The mineral was named in honor of Nikolai Konstantinovich Vysotskii
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(1864–1932), the Soviet geologist who first identified platinum deposits in the Noril'sk region.[4]

[5][6]

Vysotskite is the palladium-rich end-member of a solid solution series with Braggite

((Pt,Pd,Ni)S).[3][7] Braggite holds a significant place in scientific history as it was the first

mineral to be discovered with the aid of X-ray diffraction methods alone.[7][8][9] Described in

1932 from the Bushveld Igneous Complex in South Africa, it was named for Sir William Henry

Bragg and his son, Sir William Lawrence Bragg, the pioneers of X-ray crystallography.[7][8][9]

Physicochemical Properties
Palladium(II) sulfide is a brown to black or grey metallic crystalline solid.[1][2] Its properties

are summarized in the table below.

Property Value

Chemical Formula PdS

Molar Mass 138.49 g/mol [10][11][12]

Appearance Brown solid or black/grey metallic crystals[1][2]

Crystal System Tetragonal[7][13][14]

Space Group P4₂/m[3][13]

Unit Cell Parameters a = 6.47 Å, c = 6.64 Å[13]

Density 6.6 - 6.7 g/cm³[14][15]

Melting Point 950°C (decomposes)[14][16]

Solubility Insoluble in water[15][16]

Magnetic Ordering Non-magnetic[13]

Band Gap 0.00 eV (metallic conductor)[13]

The crystal structure of PdS features palladium centers in an approximately square planar

coordination and sulfur centers in a tetrahedral geometry.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.handbookofmineralogy.org/pdfs/vysotskite.pdf
https://www.mindat.org/min-4221.html
https://www.webmineral.com/data/Vysotskite.shtml
https://msaweb.org/AmMin/AM63/AM63_832.pdf
https://en.wikipedia.org/wiki/Braggite
https://en.wikipedia.org/wiki/Braggite
https://rockidentifier.com/wiki/Braggite.html
https://www.mindat.org/min-751.html
https://en.wikipedia.org/wiki/Braggite
https://rockidentifier.com/wiki/Braggite.html
https://www.mindat.org/min-751.html
https://www.benchchem.com/product/b082378?utm_src=pdf-body
https://www.wikiwand.com/en/articles/Palladium(II)_sulfide
https://en.wikipedia.org/wiki/Palladium(II)_sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/palladium_2_-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Palladium-sulfide-_PdS
https://www.scbt.com/p/palladium-ii-sulfide-12125-22-3
https://www.wikiwand.com/en/articles/Palladium(II)_sulfide
https://en.wikipedia.org/wiki/Palladium(II)_sulfide
https://en.wikipedia.org/wiki/Braggite
https://next-gen.materialsproject.org/materials/mp-20250
https://www.sshade.eu/data/solid/SOLID_PdS
https://msaweb.org/AmMin/AM63/AM63_832.pdf
https://next-gen.materialsproject.org/materials/mp-20250
https://next-gen.materialsproject.org/materials/mp-20250
https://www.sshade.eu/data/solid/SOLID_PdS
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7187137.htm
https://www.sshade.eu/data/solid/SOLID_PdS
https://www.funcmater.com/palladium-ii-sulfide-pds-powder.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7187137.htm
https://www.funcmater.com/palladium-ii-sulfide-pds-powder.html
https://next-gen.materialsproject.org/materials/mp-20250
https://next-gen.materialsproject.org/materials/mp-20250
https://www.wikiwand.com/en/articles/Palladium(II)_sulfide
https://en.wikipedia.org/wiki/Palladium(II)_sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Methodologies and Experimental
Protocols
Several methods have been developed for the synthesis of Palladium(II) sulfide, ranging from

classical high-temperature reactions to modern solution-phase and precursor-based

techniques.

Protocol 1: Direct Elemental Reaction (Berzelius
Method)
This historical method involves the direct reaction of palladium metal and sulfur at elevated

temperatures.

Reaction: Pd + S → PdS[1][2]

Methodology:

Palladium powder and elemental sulfur are combined in a stoichiometric ratio (1:1 molar).

The mixture is sealed in an evacuated quartz ampoule.

The ampoule is heated gradually to a temperature range of 600-800°C.

The temperature is maintained for an extended period (e.g., 24-48 hours) to ensure

complete reaction.

The ampoule is cooled slowly to room temperature to obtain crystalline PdS.

Protocol 2: Precipitation from Aqueous Solution
This is a common laboratory method for producing PdS powder by precipitating it from a

solution containing Pd²⁺ ions.

Reaction: Pd²⁺(aq) + H₂S(g) → PdS(s) + 2H⁺(aq)[1][2]

Methodology:
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A palladium(II) salt, such as Palladium(II) chloride (PdCl₂), is dissolved in an appropriate

solvent (e.g., dilute HCl) to create a solution containing Pd²⁺ ions.

Hydrogen sulfide (H₂S) gas is bubbled through the solution, or an aqueous solution of a

sulfide salt (e.g., Na₂S) is added.

A dark brown or black precipitate of Palladium(II) sulfide immediately forms.

The precipitate is collected by filtration, washed with deionized water to remove residual

ions, and dried under vacuum.

Protocol 3: Thermolysis of Organometallic Precursors
Modern synthesis techniques often employ the thermal decomposition of single-source

precursors to produce well-defined PdS nanomaterials or thin films.[17] Palladium

organothiolates are commonly used for this purpose.[17]

Reaction Example (using Palladium Alkanethiolate): Pd(SR)₂ → PdS + R-S-R (simplified

representation)

Methodology:

A palladium organothiolate precursor (e.g., palladium hexadecylthiolate) is synthesized or

obtained.[17]

The precursor is dissolved in a suitable organic solvent like toluene.[17]

For thin-film deposition, the solution is applied to a substrate via spin-coating or dip-

coating, followed by solvent evaporation.[17]

The precursor is heated in a controlled atmosphere (e.g., inert gas like argon or a reactive

atmosphere like hydrogen) at temperatures ranging from 180°C to 300°C.[17]

The heat causes the precursor to decompose, forming a crystalline film or nanoparticles of

a specific palladium sulfide phase (e.g., PdS, Pd₄S, Pd₁₆S₇), depending on the conditions.

[17]
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Visualized Timeline and Workflows
The following diagrams illustrate the historical timeline of key discoveries related to

Palladium(II) sulfide and a typical laboratory synthesis workflow.

19th Century

20th Century
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(J. J. Berzelius)
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Synthetic vs.
Natural Form

1932
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Related
Mineral Series
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Caption: Historical timeline of key discoveries related to Palladium and Palladium(II) Sulfide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b082378?utm_src=pdf-body
https://www.benchchem.com/product/b082378?utm_src=pdf-body-img
https://www.benchchem.com/product/b082378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start
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(e.g., Dissolve PdCl₂ in dilute HCl)
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(Bubble H₂S gas or add Na₂S solution)
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Caption: Experimental workflow for the synthesis of PdS via aqueous precipitation.
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Applications in Research and Development
Palladium(II) sulfide is a material of interest primarily in the field of catalysis, with emerging

potential in other areas.

Catalysis
Supported palladium sulfide catalysts are highly valued for their performance in selective

hydrogenation reactions.[18] By controlling the stoichiometry (e.g., PdS, Pd₄S), catalysts can

be tailored for specific chemical transformations, such as the reductive N-alkylation of aromatic

amines or the hydrogenation of thiophene derivatives.[18][19] The presence of sulfur modifies

the electronic properties of the palladium, often leading to enhanced selectivity and stability

compared to pure palladium catalysts.[18]

Materials Science and Electronics
There is growing research into PdS thin films for photovoltaic and optoelectronic applications.

[20] Studies have shown that polycrystalline PdS thin films exhibit n-type conductivity and a

direct band gap of approximately 1.60 eV, making them a candidate material for solar cells.[20]

Relevance to Drug Development
While PdS itself is not used as a drug, palladium complexes are an active area of research in

medicinal chemistry.[21] Scientists are exploring Pd(II) complexes for their potential as

anticancer agents, often designed to interact with and cleave DNA in cancer cells.[22]

Furthermore, some palladium(II) complexes have been investigated as efflux pump inhibitors,

which could help resensitize resistant bacteria like Staphylococcus aureus to existing

antibiotics.[23] The study of palladium-sulfur chemistry provides fundamental insights that can

inform the design of novel therapeutic agents containing these elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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